
DL-Histidine-d3 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Histidine-d3

Cat. No.: B1433912 Get Quote

Technical Data Sheet: DL-Histidine-d3
Introduction

DL-Histidine-d3 is the deuterium-labeled form of DL-Histidine, a racemic mixture of the D- and

L-enantiomers of the essential amino acid histidine.[1] It serves as a crucial internal standard

for the quantification of histidine in various biological samples using mass spectrometry-based

techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[1] The incorporation of deuterium atoms results

in a higher molecular weight compared to the unlabeled compound, allowing for its clear

differentiation in analytical assays.

Physicochemical Properties

The key physicochemical properties of DL-Histidine-d3 are summarized in the table below.
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Property Value References

CAS Number 344299-50-9 [1][2][3][4]

Molecular Formula C₆H₆D₃N₃O₂ [1][3]

Molecular Weight 158.17 g/mol [2][3]

Synonyms

DL-Histidine-α,β,β-d3, 2-

amino-2,3,3-trideuterio-3-(1H-

imidazol-5-yl)propanoic acid

[1][2]

Purity ≥98% [2][3]

Appearance Solid [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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